Germanium tetrachloride
Overview
Description
Germanium tetrachloride is a colorless, fuming liquid with a peculiar, acidic odor. It is primarily used as an intermediate in the production of purified germanium metal and has gained significant importance due to its application in the production of fiber optics .
Synthetic Routes and Reaction Conditions:
-
Direct Chlorination of Germanium Metal:
Reaction: Germanium metal reacts with chlorine gas.
Equation: Ge + 2Cl₂ → GeCl₄
Conditions: This reaction typically occurs at elevated temperatures to facilitate the direct chlorination process.
-
Hydrochlorination of Germanium Dioxide:
Reaction: Germanium dioxide reacts with concentrated hydrochloric acid.
Equation: GeO₂ + 4HCl → GeCl₄ + 2H₂O
Industrial Production Methods:
Chlorination-Hydrolysis-Reduction Process:
Types of Reactions:
-
Hydrolysis:
Reaction: this compound reacts with water.
Equation: GeCl₄ + 2H₂O → GeO₂ + 4HCl
Conditions: This reaction occurs slowly compared to its silicon analog.
-
Reduction:
Reaction: this compound is reduced by hydrogen.
Equation: GeCl₄ + 2H₂ → Ge + 4HCl
Conditions: This reaction is typically carried out at elevated temperatures and pressures.
Common Reagents and Conditions:
Hydrochloric Acid: Used in the hydrolysis of this compound.
Hydrogen Gas: Used in the reduction of this compound.
Major Products:
Germanium Dioxide (GeO₂): Formed from hydrolysis.
Germanium Metal (Ge): Formed from reduction.
Scientific Research Applications
Fiber Optics
One of the most prominent applications of GeCl₄ is in the manufacture of optical fibers. In this process, GeCl₄ is used to produce germanium dioxide, which has a high refractive index. This property allows for precise control over the refractive index of optical fibers by varying the flow rate of GeCl₄ during production. Typically, GeO₂ constitutes about 4% by weight of the glass used in fiber optics .
GeCl₄ plays a crucial role in synthesizing germanium nanomaterials through hydrogen reduction processes. Research has shown that using catalysts can significantly enhance the efficiency of this reduction reaction, leading to lower temperatures and improved conversion rates . For instance, studies have demonstrated that adding copper nanoparticles can lower activation energy and increase deposition rates for germanium nanowires derived from GeCl₄ .
Case Study: Hydrogen Reduction Process
- Catalyst Used : Copper nanoparticles
- Initial Temperature : 1123 K
- Reduced Temperature : 623 K
- Activation Energy Reduction : 43 kJ/mol
This method not only facilitates the production of high-quality germanium nanowires but also contributes to advancements in nanoelectronics and photonics.
Semiconductor Applications
This compound is also utilized in producing semiconductor materials. The hydrogen reduction process allows for the creation of thin films that are essential for various electronic devices. The deposition rates and uniformity of these films can be enhanced through techniques such as surface depressurization and nonthermal plasma methods .
Table 2: Properties of Germanium Thin Films
| Property | Value |
|---|---|
| Band Gap | 0.66 eV |
| Electron Mobility | ~3900 cm²/V·s |
| Thermal Conductivity | 60 W/(m·K) |
Environmental Applications
Recent studies have explored using GeO₂ derived from GeCl₄ in environmental applications such as photocatalysis and pollutant degradation. The unique properties of germanium oxides allow them to function effectively in catalyzing reactions that break down harmful substances .
Mechanism of Action
The mechanism of action of germanium tetrachloride involves its ability to undergo hydrolysis and reduction reactions. In hydrolysis, this compound reacts with water to form germanium dioxide and hydrochloric acid. In reduction, it reacts with hydrogen to produce germanium metal and hydrochloric acid. These reactions are facilitated by the tetrahedral molecular structure of this compound, which allows it to interact with various reagents and undergo chemical transformations .
Comparison with Similar Compounds
-
Silicon Tetrachloride (SiCl₄):
-
Tin Tetrachloride (SnCl₄):
-
Lead Tetrachloride (PbCl₄):
Uniqueness of this compound: this compound is unique due to its moderate reactivity and stability, making it suitable for various industrial applications, especially in the production of high-purity germanium for fiber optics and semiconductors .
Biological Activity
Germanium tetrachloride (GeCl₄) is an inorganic compound that has garnered interest for its potential biological activities, particularly in the fields of oncology and immunology. This article reviews the current understanding of GeCl₄'s biological effects, including its mechanisms of action, therapeutic applications, and safety considerations.
Overview of Germanium Compounds
Germanium is a metalloid that plays a role as a trace element in biological systems. Various germanium compounds, including germanium dioxide (GeO₂) and organic germanium derivatives like Ge-132, have been studied for their health benefits. This compound, while primarily used industrially, has also been investigated for its biological properties.
The biological activity of GeCl₄ is primarily attributed to its ability to influence cellular processes through oxidative stress modulation and immune system enhancement. Key mechanisms include:
- Antioxidant Activity : GeCl₄ can scavenge reactive oxygen species (ROS), thereby reducing oxidative stress in cells. This property is crucial in cancer therapy, where oxidative stress plays a significant role in tumor progression .
- Immune Modulation : Some studies suggest that germanium compounds can enhance the immune response by stimulating macrophage activity and increasing the production of cytokines . This immunostimulatory effect is beneficial in treating various diseases, including cancers.
Anticancer Properties
Research has indicated that GeCl₄ and its derivatives may possess significant anticancer properties. For example:
- A study highlighted the successful use of Ge-132 (an organic germanium compound) in achieving complete remission in lung cancer patients. The compound was found to exert potent antitumor effects by inducing apoptosis in cancer cells .
- Another investigation demonstrated that THGPA (a hydrated form of Ge-132) inhibited melanoma cell proliferation through phagocytosis and exhibited analgesic and anti-inflammatory effects .
Immunostimulatory Effects
In animal studies, germatranes (related germanium compounds) have shown broad-spectrum immunocorrective properties:
- Germatranes were observed to activate macrophages and enhance cellular immunity, leading to improved resistance against infections and tumors .
Safety and Toxicity
While GeCl₄ has potential therapeutic benefits, it is essential to consider its toxicity:
- Acute Toxicity : Inhalation of GeCl₄ vapors can cause severe respiratory irritation and damage to mucous membranes. It is classified as a corrosive substance that can lead to skin burns and eye damage .
- Chronic Effects : Prolonged exposure may result in gastrointestinal distress and skin dermatitis. However, it is not classified as a human carcinogen by major health organizations .
Comparative Analysis of Biological Activities
| Compound | Biological Activity | Mechanism of Action | Safety Profile |
|---|---|---|---|
| This compound (GeCl₄) | Antitumor activity; immune enhancement | ROS scavenging; immune modulation | Toxic if inhaled; corrosive |
| Ge-132 | Anticancer; immunostimulant | Induces apoptosis; enhances macrophage activity | Lower toxicity compared to GeCl₄ |
| Germanium Dioxide (GeO₂) | Antioxidant; promotes seed germination under stress | Reduces lipid peroxidation | Limited toxicity data available |
Properties
IUPAC Name |
tetrachlorogermane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cl4Ge/c1-5(2,3)4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEXRMSFAVATTJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Ge](Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
GeCl4, Cl4Ge |
Source
|
| Record name | Germanium tetrachloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Germanium_tetrachloride | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Germanium(IV) chloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Germanium(IV)_chloride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1044350 |
Source
|
| Record name | Germanium tetrachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1044350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid that fumes in air; Peculiar acidic odor; [Merck Index] Colorless liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Germane, tetrachloro- | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Germanium tetrachloride | |
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CAS No. |
10038-98-9 |
Source
|
| Record name | Germanium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10038-98-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Germanium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010038989 | |
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| Record name | Germanium tetrachloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132053 | |
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| Record name | Germane, tetrachloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Germanium tetrachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1044350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Germanium tetrachloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.093 | |
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| Record name | GERMANIUM TETRACHLORIDE | |
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